Cas no 84271-00-1 (1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine)

• Product Name: 1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine
• CAS No: 84271-00-1
• MF: C₄₇H₈₆NO₈P
• MW: 824.161416530609
• CID: 4554987
• PubChem ID: 20611887
• Update Time: 2025-11-02

1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine
• PTPC
• 16:0-23:2 DIYNE PC
• [(2R)-3-hexadecanoyloxy-2-tricosa-10,12-diynoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 84271-00-1
• HY-W800785
• 3,5,8-Trioxa-4-phosphahentriaconta-18,20-diyn-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt, 4-oxide, (7R)-
• SCHEMBL664545
• CS-0902969
• 3,5,8-Trioxa-4-phosphahentriaconta-18,20-diyn-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-,innersalt,4-oxide,(7R)-
• BP-28326

• MDL： MFCD22495256
• Inchi： 1S/C47H86NO8P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-26-28-30-32-34-36-38-40-47(50)56-45(44-55-57(51,52)54-42-41-48(3,4)5)43-53-46(49)39-37-35-33-31-29-27-19-17-15-13-11-9-7-2/h45H,6-21,26-44H2,1-5H3/t45-/m1/s1
• InChI Key： IAFCRBIQENPXTJ-WBVITSLISA-N
• SMILES： [C@@H](COC(=O)CCCCCCCCCCCCCCC)(COP([O-])(=O)OCC[N+](C)(C)C)OC(=O)CCCCCCCCC#CC#CCCCCCCCCCC

Computed Properties

• Exact Mass: 823.60910570g/mol
• Monoisotopic Mass: 823.60910570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 57
• Rotatable Bond Count: 42
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.4
• Topological Polar Surface Area: 111Ų

1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines

Additional information on 1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine

Comprehensive Guide to 1-Palmitoyl-2-(10,12-Tricosadiynoyl)-sn-Glycero-3-Phosphocholine (CAS No. 84271-00-1)

1-Palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine (CAS No. 84271-00-1) is a specialized phospholipid that has garnered significant attention in biochemical and pharmaceutical research. This compound, often abbreviated as PTCDPC, belongs to the class of glycerophospholipids and is widely studied for its unique structural properties and potential applications in drug delivery systems, membrane biology, and nanotechnology.

The molecular structure of 1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine features a palmitoyl group at the sn-1 position and a 10,12-tricosadiynoyl group at the sn-2 position. This configuration imparts distinctive physicochemical characteristics, such as enhanced stability and self-assembly properties, making it a valuable tool in liposome formulation and biomimetic membrane studies. Researchers are particularly interested in its ability to form polymerizable lipid bilayers, which are crucial for developing advanced nanocarriers for targeted drug delivery.

One of the most compelling applications of PTCDPC lies in its role in cancer therapeutics. With the rising global focus on precision medicine and personalized treatment, this phospholipid is being explored for its potential to encapsulate chemotherapeutic agents and deliver them selectively to tumor cells. Its polymerizable diacetylene moiety allows for the creation of stable nanostructures that can withstand harsh physiological conditions, thereby improving the efficacy of cancer treatments.

In addition to its biomedical applications, 1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine is also utilized in biosensor development. The compound's ability to undergo photo-polymerization enables the fabrication of sensitive and selective biosensing platforms. These platforms are increasingly relevant in the context of point-of-care diagnostics and wearable health monitors, which are among the top trending topics in healthcare technology today.

The market for specialty phospholipids like PTCDPC is expanding rapidly, driven by advancements in nanomedicine and biomaterials. Industry reports highlight a growing demand for high-purity phospholipids in research and commercial applications, with CAS No. 84271-00-1 being a key player in this niche. Companies are investing heavily in scalable synthesis methods to meet the needs of academic institutions and pharmaceutical firms.

From a regulatory perspective, 1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine is classified as a non-hazardous material, making it easier to handle and transport compared to other synthetic compounds. Its safety profile and versatility have contributed to its adoption in various in vitro and in vivo studies, particularly those focused on lipid metabolism and cell signaling pathways.

For researchers and industry professionals seeking reliable sources of PTCDPC, it is essential to partner with reputable suppliers who can provide high-purity and well-characterized batches. Quality control measures, such as HPLC analysis and mass spectrometry, are critical to ensuring the compound's performance in experimental settings. Additionally, custom synthesis services are available for those requiring tailored modifications to the phospholipid structure.

In summary, 1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-phosphocholine (CAS No. 84271-00-1) is a multifaceted phospholipid with broad applications in drug delivery, biosensing, and membrane research. Its unique properties align with current trends in nanotechnology and personalized healthcare, making it a compound of enduring interest to the scientific community. As research continues to uncover new uses for this molecule, its role in advancing biomedical innovation is expected to grow even further.